5,8-dichloro-2H-chromene-3-sulfonyl chloride

• Molecular Formula: C9H5Cl3O3S
• Molecular Weight: 299.6 g/mol
• IUPAC Name: 5,8-dichloro-2H-chromene-3-sulfonyl chloride
• InChI: InChI=1S/C9H5Cl3O3S/c10-7-1-2-8(11)9-6(7)3-5(4-15-9)16(12,13)14/h1-3H,4H2
• InChI Key: OIYIKKANZNALFA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC2=C(C=CC(=C2O1)Cl)Cl)S(=O)(=O)Cl

Description

5,8-dichloro-2H-chromene-3-sulfonyl chloride: is a chemical compound with the molecular formula C₉H₅Cl₃O₃S and a molecular weight of 299.56 g/mol . It is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,8-dichloro-2H-chromene-3-sulfonyl chloride typically involves the chlorination of 2H-chromene followed by sulfonylation. The reaction conditions often require the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride, and sulfonylating agents like sulfur trioxide or chlorosulfonic acid .

Industrial Production Methods: Industrial production of this compound may involve large-scale chlorination and sulfonylation processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions: 5,8-dichloro-2H-chromene-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by nucleophiles such as amines or alcohols.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like amines, alcohols, and thiols are commonly used. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide or acetonitrile.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed:

Substitution Products: Depending on the nucleophile, products such as sulfonamides, sulfonates, or sulfonyl derivatives are formed.

Oxidation and Reduction Products: Various oxidized or reduced forms of the original compound.

Scientific Research Applications

Chemistry: 5,8-dichloro-2H-chromene-3-sulfonyl chloride is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals .

Biology and Medicine: In biological research, it is used to study enzyme inhibition and protein modification due to its reactive sulfonyl chloride group .

Industry: The compound is utilized in the production of dyes, pigments, and other specialty chemicals. Its unique reactivity makes it valuable in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 5,8-dichloro-2H-chromene-3-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group can form covalent bonds with nucleophilic sites on proteins, enzymes, or other molecules, leading to inhibition or modification of their function . The molecular targets and pathways involved depend on the specific application and the nature of the nucleophilic site .

Comparison with Similar Compounds

• 5,8-dichloro-2H-chromene-3-sulfonic acid
• 5,8-dichloro-2H-chromene-3-sulfonamide
• 5,8-dichloro-2H-chromene-3-sulfonate esters

Comparison: 5,8-dichloro-2H-chromene-3-sulfonyl chloride is unique due to its highly reactive sulfonyl chloride group, which allows for a wide range of chemical modifications. In contrast, similar compounds like sulfonic acids, sulfonamides, and sulfonate esters have different reactivity profiles and are used in different applications .